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Abstract

DM-Nitrophen tetrasodium salt is a photolabile chelator, or "caged” compound, designed for the
precise spatial and temporal control of intracellular calcium concentration ([Ca2*]i). This high-
affinity calcium buffer dramatically reduces its affinity for Ca2* upon photolysis with ultraviolet
(UV) light, leading to a rapid and localized increase in [Ca2*]i. This unique property makes it an
invaluable tool for investigating a myriad of calcium-dependent physiological processes, most
notably neurotransmitter release and other forms of cellular exocytosis. This technical guide
provides a comprehensive overview of the properties, experimental protocols, and underlying
signaling pathways associated with the use of DM-Nitrophen tetrasodium salt in a research

setting.

Core Properties and Specifications

DM-Nitrophen, chemically known as 1-(2-Nitro-4,5-dimethoxyphenyl)-1,2-diaminoethane-
N,N,N',N'-tetraacetic acid, tetrasodium salt, is a water-soluble, solid compound. Its utility as a
caged calcium compound stems from its high affinity for calcium in its native state and a
significant, rapid decrease in this affinity upon photolysis.[1][2][3]
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Physicochemical Properties

Property Value Reference
Chemical Formula C1sH1oN3012 - 4Na [11[3]
Molecular Weight 561.32 g/mol [11[3]
Appearance Orange solid [1]
Solubility 100 mg/mL in water [1]

Storage -20°C, protected from light [1]

: ic and Photachemical :

Property Value Reference
Absorption Maximum (Amax) ~350 nm [4]
Quantum Yield (®) 0.18 [4115]

Two-Photon Action Cross-
) ~0.013 GM at 730 nm [6]
Section

lon Binding Affinity
Dissociation Dissociation

lon Constant (Kd) - Constant (Kd) - Reference
Before Photolysis After Photolysis

Caz* 5nM ~3 mM 31141171

Not specified, but
Mg?* 2-5 M - [3][8]
significantly weakened

Mechanism of Action: Photolytic Release of Calcium

The core functionality of DM-Nitrophen lies in its photolabile 2-nitrobenzyl group. Upon
absorption of a photon of UV light, this group undergoes a photochemical reaction that cleaves
the molecule, resulting in the formation of two iminodiacetic acid photoproducts.[5] This
structural change drastically reduces the coordination sites for calcium, leading to a rapid
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release of the bound Ca?* ions into the surrounding medium. This "uncaging” of calcium allows
for a precisely timed and localized increase in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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